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Introduction: From University Labs to Global Standards

In the interconnected world of technology and medicine, technical standards are the invisible

frameworks that ensure devices and systems work together seamlessly. From the Wi-Fi that

connects our laptops to the 5G network powering mobile communication, standards are critical

for interoperability and market competition. For university researchers, particularly in fields like

telecommunications, electronics, and even bioinformatics, an invention can have its greatest

impact when it becomes essential to one of these global standards.

When a patented invention is indispensable for implementing a technical standard, it is known

as a Standard-Essential Patent (SEP).[1][2] To prevent a single patent holder from

monopolizing a standard, Standard-Setting Organizations (SSOs) typically require the patent

owner to make a commitment to license the technology to all implementers on Fair,

Reasonable, and Non-Discriminatory (FRAND) terms.[3][4] This guide provides an in-depth

overview of FRAND licensing, tailored for the university researcher, to illuminate the journey

from invention to a globally adopted technology.

The Core Principles of FRAND
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A FRAND commitment is a voluntary agreement between the owner of a SEP and a standards

organization.[3] Its primary goal is to balance the need to reward patent holders for their

innovations with the public interest in the widespread adoption of technology, ensuring a

competitive market.[1][3] The commitment is built on three core pillars:

FAIR REASONABLE NON-DISCRIMINATORY
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The Three Pillars of a FRAND Commitment.

Fair: The term "Fair" primarily relates to the substance of the licensing agreement. A fair

license should not, for example, require a licensee to purchase other products or grant back

unrelated licenses to the patent holder.[4] The licensing fee should reflect the actual

economic value of the patented technology.[1]

Reasonable: This is often the most contentious aspect of FRAND. A "Reasonable" royalty

should not be so high that it prevents the adoption of the standard. A key principle is that the

royalty should reflect the incremental value the technology contributes to the standard, not

the value that arises from the standard's success or "hold-up" value.[5] Courts and

negotiators often try to determine what royalty would have been agreed upon in a

hypothetical negotiation before the technology was adopted as essential.[5][6] Benchmarking
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against widespread industry practice is also a common starting point for assessing

reasonableness.[4]

Non-Discriminatory: This principle ensures a level playing field. The patent holder must offer

licenses on the same, or at least substantially similar, terms to all licensees who are in

equivalent circumstances.[1][4] If different terms are offered to different licensees, there must

be an objective justification for the difference.[4] This prevents the patent holder from using

their essential patent to favor certain companies over their competitors.[7]

The Journey of a University Invention to a FRAND-
Licensed SEP
The path from a university laboratory to a globally licensed SEP involves several key stages,

with close collaboration between the researcher and the university's Technology Transfer Office

(TTO).
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Workflow from University Invention to a FRAND-Licensed SEP.

Invention and Disclosure: The process begins when a researcher makes a novel discovery

and formally reports it to their university's TTO through an invention disclosure form.

Assessment and Patenting: The TTO evaluates the invention's patentability and commercial

potential. If viable, the university files a patent application to protect the intellectual property.

Engagement with an SSO: University researchers or TTO personnel may participate in the

technical committees of an SSO. During this process, the university's patented or patent-
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pending technology may be proposed as a solution to a technical challenge being addressed

by a new standard.

Adoption and Declaration: If the SSO's members vote to include the technology in the

standard, it becomes "essential." At this point, the university, through its TTO, must formally

declare the patent as essential and commit to licensing it on FRAND terms.[2][3]

Licensing: Once the standard is published, any company that wants to create a standard-

compliant product must obtain a license for the university's SEP. The TTO is then

responsible for negotiating these licenses with all interested parties in accordance with the

FRAND commitment.

Methodologies for Determining FRAND Royalties
There is no universal formula for calculating a FRAND royalty. The process is often a complex

negotiation, and when parties cannot agree, the determination frequently falls to courts or

arbitrators.[2][8] The following methodologies represent the primary "protocols" for establishing

a FRAND rate.

The Hypothetical Negotiation Workflow
A prevalent method used by courts is to construct a hypothetical, arms-length negotiation

between the patent owner and the licensee.[5] Crucially, this negotiation is framed to occur

before the technology was adopted by the standard, to isolate the invention's intrinsic value

from the value conferred by its inclusion in the standard (which can create a monopoly).
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Workflow for a Hypothetical FRAND Royalty Negotiation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b16081214/docs?utm_src=pdf-body-img#a-university-researcher-s-guide-to-frand-licensing-for-standard-essential-patents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16081214?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data for FRAND Royalty Determination
While specific royalty rates are highly confidential and case-dependent, the analysis

consistently relies on a set of key factors. The following table summarizes the quantitative and

qualitative data points used in determining FRAND terms.
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Factor Category
Key Considerations & Data
Points

Relevance to FRAND
Principles

Comparable Licenses

- Royalty rates from existing

licenses for the same or similar

patents.[9] - Terms of patent

pools or other licensing

platforms. - Adjustments for

differences in portfolio

strength, geography, and time.

[9]

Reasonable, Non-

Discriminatory

Technology Value

- The incremental value the

patented technology provides

over the next best alternative.

[5] - The importance of the

patent to the standard (e.g., is

it for a core function or an

optional feature?).[1] - The

number of patents essential to

the standard (to avoid royalty

stacking).

Fair, Reasonable

Economic Context

- Prevailing licensing rates and

practices within the relevant

industry.[1] - The total

expected royalty burden for a

product implementing the

standard. - The economic

value of the end product that

uses the standard.

Reasonable

Parties' Conduct

- Past licensing offers and

negotiation history between

the parties. - Whether the

licensee has been willing to

negotiate in good faith.

Fair
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Legal and Practical Implications for University
Researchers

The Central Role of the TTO: The TTO is the university's professional arm for all intellectual

property matters. They manage the legal complexities of patenting, declarations to SSOs,

license negotiations, and enforcement. The researcher's role is to provide the critical

technical expertise needed to explain the invention's value and importance.

Potential for Disputes: The inherent ambiguity in defining "fair and reasonable" means that

disputes over FRAND licensing terms are common and can lead to lengthy and expensive

litigation.[1][10]

Importance of Meticulous Record-Keeping: While the TTO handles the legal process, the

foundational evidence of an invention's value and novelty comes from the researcher's work.

Well-maintained lab notebooks, dated records of experiments, and clear documentation of

the inventive steps are invaluable assets during both patent prosecution and any subsequent

licensing negotiations or disputes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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